3,3-Dimethoxy-2,2-dimethylpropan-1-ol

• Molecular Formula: C7H16O3
• Molecular Weight: 148.20 g/mol
• IUPAC Name: 3,3-dimethoxy-2,2-dimethylpropan-1-ol
• InChI: InChI=1S/C7H16O3/c1-7(2,5-8)6(9-3)10-4/h6,8H,5H2,1-4H3
• InChI Key: OKWKPATVWIVZGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)C(OC)OC

Description

3,3-Dimethoxy-2,2-dimethylpropan-1-ol is a useful research compound. Its molecular formula is C7H16O3 and its molecular weight is 148.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 24.4 g (0.24 mol) of 3-hydroxy-2,2-dimethylpropanal (Aldrich), 26 g (0.25 mol) of trimethyl orthoformate, and 0.5 mL of 6.8 N HCl/dioxane in 300 mL of methanol was allowed to stand at room temperature overnight. A slight excess of NaOCH3 was added and the solvent evaporated at reduced pressure. The residue was dissolved in ether and the mixture filtered. After evaporation of solvent and fractionation twice through a 15 cm Vigreux column, the product was obtained as a water white oil, bp 43°-48°/0.2mm, 18.5 g (52%).